Cas no 2227894-65-5 (rac-(1R,2S)-2-(ethoxymethyl)cyclopentan-1-ol)
rac-(1R,2S)-2-(ethoxymethyl)cyclopentan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1636280
- 2227894-65-5
- rac-(1R,2S)-2-(ethoxymethyl)cyclopentan-1-ol
-
- Inchi: 1S/C8H16O2/c1-2-10-6-7-4-3-5-8(7)9/h7-9H,2-6H2,1H3/t7-,8+/m0/s1
- InChI Key: ZPMNPVSRIDXSRX-JGVFFNPUSA-N
- SMILES: O[C@@H]1CCC[C@H]1COCC
Computed Properties
- Exact Mass: 144.115029749g/mol
- Monoisotopic Mass: 144.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 93.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 29.5Ų
rac-(1R,2S)-2-(ethoxymethyl)cyclopentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1636280-0.05g |
rac-(1R,2S)-2-(ethoxymethyl)cyclopentan-1-ol |
2227894-65-5 | 0.05g |
$864.0 | 2023-07-10 | ||
| Enamine | EN300-1636280-0.1g |
rac-(1R,2S)-2-(ethoxymethyl)cyclopentan-1-ol |
2227894-65-5 | 0.1g |
$904.0 | 2023-07-10 | ||
| Enamine | EN300-1636280-0.25g |
rac-(1R,2S)-2-(ethoxymethyl)cyclopentan-1-ol |
2227894-65-5 | 0.25g |
$946.0 | 2023-07-10 | ||
| Enamine | EN300-1636280-0.5g |
rac-(1R,2S)-2-(ethoxymethyl)cyclopentan-1-ol |
2227894-65-5 | 0.5g |
$987.0 | 2023-07-10 | ||
| Enamine | EN300-1636280-1.0g |
rac-(1R,2S)-2-(ethoxymethyl)cyclopentan-1-ol |
2227894-65-5 | 1.0g |
$1029.0 | 2023-07-10 | ||
| Enamine | EN300-1636280-2.5g |
rac-(1R,2S)-2-(ethoxymethyl)cyclopentan-1-ol |
2227894-65-5 | 2.5g |
$2014.0 | 2023-07-10 | ||
| Enamine | EN300-1636280-5.0g |
rac-(1R,2S)-2-(ethoxymethyl)cyclopentan-1-ol |
2227894-65-5 | 5.0g |
$2981.0 | 2023-07-10 | ||
| Enamine | EN300-1636280-10.0g |
rac-(1R,2S)-2-(ethoxymethyl)cyclopentan-1-ol |
2227894-65-5 | 10.0g |
$4421.0 | 2023-07-10 | ||
| Enamine | EN300-1636280-50mg |
rac-(1R,2S)-2-(ethoxymethyl)cyclopentan-1-ol |
2227894-65-5 | 50mg |
$528.0 | 2023-09-22 | ||
| Enamine | EN300-1636280-100mg |
rac-(1R,2S)-2-(ethoxymethyl)cyclopentan-1-ol |
2227894-65-5 | 100mg |
$553.0 | 2023-09-22 |
rac-(1R,2S)-2-(ethoxymethyl)cyclopentan-1-ol Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on rac-(1R,2S)-2-(ethoxymethyl)cyclopentan-1-ol
Comprehensive Overview of rac-(1R,2S)-2-(ethoxymethyl)cyclopentan-1-ol (CAS No. 2227894-65-5)
rac-(1R,2S)-2-(ethoxymethyl)cyclopentan-1-ol (CAS No. 2227894-65-5) is a chiral cyclopentanol derivative with significant potential in pharmaceutical and fine chemical applications. This compound features a unique stereochemical configuration, combining an ethoxymethyl group with a hydroxyl-functionalized cyclopentane ring. Its molecular structure, C8H16O2, offers versatility in synthetic pathways, particularly in asymmetric catalysis and enantioselective synthesis—topics highly searched in AI-driven drug discovery and green chemistry forums.
The rac-(1R,2S) notation indicates a racemic mixture of two enantiomers, a focal point for researchers exploring chiral resolution techniques and stereoselective reactions. Recent trends in computational chemistry highlight its utility as a building block for bioactive molecules, aligning with Google Scholar’s top queries like "chiral auxiliaries in drug design" and "cyclopentanol derivatives in medicinal chemistry". Its ethoxymethyl moiety further enhances solubility, a critical factor in formulation optimization—a hot topic in pharma SEO circles.
From a synthetic perspective, CAS No. 2227894-65-5 is synthesized via nucleophilic substitution or reduction of corresponding ketones, methods frequently discussed in organic chemistry tutorials. Its stability under ambient conditions makes it suitable for industrial-scale production, addressing queries like "scalable synthesis of chiral alcohols". Analytical characterization via NMR, HPLC, and mass spectrometry confirms its purity, a key concern in QC/QA workflows trending on LinkedIn’s pharmaceutical groups.
Applications of rac-(1R,2S)-2-(ethoxymethyl)cyclopentan-1-ol extend to flavor and fragrance industries, where its stereochemistry influences olfactory properties. This aligns with Bing’s rising searches on "sustainable aroma chemicals". Additionally, its role in polymer science as a monomer modifier is under investigation, resonating with queries like "biodegradable polymer additives"—a niche with growing SEO traction.
In conclusion, CAS No. 2227894-65-5 exemplifies the intersection of chiral synthesis and applied chemistry. Its multifaceted utility—from APIs to specialty chemicals—positions it as a compound of interest in 2024 chemical innovation reports, answering frequent user questions on "emerging chiral intermediates" and "green solvent-compatible compounds".
2227894-65-5 (rac-(1R,2S)-2-(ethoxymethyl)cyclopentan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)